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Compound of Interest

Compound Name: N-(m-PEG9)-N'-(PEG5-acid)-Cy5

Cat. No.: B11830356 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of N-(m-PEG9)-N'-
(PEG5-acid)-Cy5, a fluorescent dye labeled PEG derivative commonly used in laboratory

research.

Hazard and Safety Information
According to the Safety Data Sheet (SDS), N-(m-PEG9)-N'-(PEG5-acid)-Cy5 presents the

following hazards:

Harmful if swallowed (H302).[1]

Very toxic to aquatic life with long-lasting effects (H400, H410).[1]

Adherence to the precautionary statements outlined in the SDS is mandatory to mitigate these

risks.
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Hazard Statement Classification Precautionary Measures

H302
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

H400/H410
Acute and Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment. P391: Collect

spillage.

Disposal -

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Disposal Protocol
This step-by-step protocol ensures the safe and compliant disposal of N-(m-PEG9)-N'-(PEG5-
acid)-Cy5.

1.0 Personal Protective Equipment (PPE) 1.1. Wear standard laboratory PPE, including a lab

coat, safety goggles, and chemical-resistant gloves.

2.0 Waste Segregation and Collection 2.1. Designate a specific, clearly labeled, and sealed

waste container for N-(m-PEG9)-N'-(PEG5-acid)-Cy5 and materials contaminated with it. 2.2.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office. 2.3. Collect all materials that have

come into contact with the compound, including pipette tips, contaminated gloves, and empty

vials, in this designated container.

3.0 Handling Spills 3.1. In the event of a spill, prevent the substance from entering drains or

waterways. 3.2. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). 3.3.

Collect the spilled material and absorbent into the designated waste container. 3.4. Wash the

spill area thoroughly with soap and water.
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4.0 Final Disposal 4.1. All waste containing N-(m-PEG9)-N'-(PEG5-acid)-Cy5 must be

disposed of as hazardous chemical waste.[1] 4.2. Arrange for the collection and disposal of the

waste container through your institution's licensed hazardous waste disposal service. 4.3.

Ensure that the disposal is carried out at an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b11830356?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC35318.html
https://dcchemicals.com/msds/MSDS_DC35318.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: N-(m-PEG9)-N'-(PEG5-acid)-Cy5 Disposal

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Labeled Hazardous Waste Container

3. Is there a spill?

3a. Contain Spill & Absorb with Inert Material

Yes

4. Collect Waste & Contaminated Materials

No

3b. Collect Contaminated Material into Waste Container

5. Securely Seal Waste Container

6. Store in Designated Hazardous Waste Area

7. Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-(m-PEG9)-N'-(PEG5-acid)-Cy5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11830356?utm_src=pdf-body-img
https://www.benchchem.com/product/b11830356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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